5-(biphenyl-4-yl)-2-(morpholin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol
• SMILES: C1COCCN1C2=NC3=NC=CC(=C3C(=O)N2)C4=CC=C(C=C4)C5=CC=CC=C5
• InChI: InChI=1S/C23H20N4O2/c28-22-20-19(18-8-6-17(7-9-18)16-4-2-1-3-5-16)10-11-24-21(20)25-23(26-22)27-12-14-29-15-13-27/h1-11H,12-15H2,(H,24,25,26,28)
• InChIKey: WVGDHTNLVPNPRK-UHFFFAOYSA-N

5-(Biphenyl-4-yl)-2-(morpholin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one – Structural Identity & Target Class

5-(Biphenyl-4-yl)-2-(morpholin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one is a synthetic small molecule belonging to the pyrido[2,3-d]pyrimidin-4(3H)-one class. Structurally, it features a biphenyl substituent at the 5-position and a morpholine ring at the 2-position. This scaffold is associated with phosphoinositide 3-kinase (PI3K) inhibition, as morpholino-substituted pyridopyrimidines are documented to inhibit PI3K [1]. The compound is referenced in drug information resources linking it to mGlu5 receptor antagonist SAR studies [2], indicating its relevance in neuropharmacology. It is not a marketed drug but a research tool compound available from commercial vendors for laboratory investigation.

Pathway PI3K pathway inhibition study fit

Target context Reported mGlu5 receptor antagonist SAR context

Scaffold Biphenyl-substituted pyrido[2,3-d]pyrimidin-4-one probe

• [1] Therapeutic morpholino-substituted compounds. WO2001053266A1. Filing date: 2001-01-24. Assignee: Pfizer Inc. View Source
• [2] Drug Information: 5-(biphenyl-4-yl)-2-(morpholin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one. idrblab.net. Reference: Synthesis and SAR of 2-aryl pyrido[2,3-d]pyrimidines as potent mGlu5 receptor antagonists. Bioorg Med Chem Lett. 2007 Oct 1;17(19):5396-9. View Source

5-(Biphenyl-4-yl)-2-(morpholin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one – Specificity Over Analogs

The pyrido[2,3-d]pyrimidin-4-one class exhibits profound target selectivity differences driven by substituent identity at the 2- and 5-positions. For example, 2-aryl pyrido[2,3-d]pyrimidines are known as mGlu5 antagonists [1], while 2-substituted-4-morpholino-pyrido[2,3-d]pyrimidine analogs act as PI3Kα/mTOR dual inhibitors [2]. The specific biphenyl group at position 5 in this compound provides distinct steric and electronic properties versus simpler phenyl or heteroaryl substituents, likely altering potency, isoform selectivity, and off-target profiles in ways that cannot be assumed from other derivatives. Generic substitution without direct comparative data risks selecting a compound with irrelevant or opposing pharmacology.

Target selectivity may diverge

2‑Aryl analogs are mGlu5 antagonists; morpholino variants engage PI3K. Biphenyl substitution may shift pharmacology, precluding direct interchange.

Potency and isoform profile not portable

Small aryl changes can alter PI3K isoform inhibition by orders of magnitude. No direct potency data exist for this biphenyl analog; generic substitution risks irrelevant activity.

Physicochemical handling differs

Higher MW and lipophilicity vs. 5‑phenyl analogs may affect solubility, aggregation, and assay performance, requiring method adjustment.

• [1] Synthesis and SAR of 2-aryl pyrido[2,3-d]pyrimidines as potent mGlu5 receptor antagonists. Bioorg Med Chem Lett. 2007 Oct 1;17(19):5396-9. View Source
• [2] Design, synthesis and SAR of new-di-substituted pyridopyrimidines as ATP-competitive dual PI3Kα/mTOR inhibitors. Bioorg Med Chem Lett. 2017 Jul 15;27(14):3197-3201. View Source

5-(Biphenyl-4-yl)-2-(morpholin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one – Differentiation Evidence

C5 Biphenyl vs. Phenyl and Heteroaryl Analogs

The compound incorporates a biphenyl group at the 5-position, whereas most pyrido[2,3-d]pyrimidin-4-one PI3K inhibitors in the patent literature bear smaller aromatic substituents such as phenyl, pyridyl, or substituted phenyl rings. In the morpholino-substituted pyridopyrimidine class exemplified by WO2001053266A1, the biphenyl group is not commonly disclosed; the patent focuses on pyrido[2,3-d]pyrimidine cores with simpler aryl substitution [1]. This structural difference increases molecular weight (MW ~446 vs. ~350–400 for simpler analogs) and adds a distal aromatic ring that can engage in π-stacking interactions within the ATP-binding pocket or allosteric sites. No direct head-to-head potency comparison for the biphenyl analog vs. its phenyl counterpart is publicly available.

C5 Aryl Substituent

Class-level

MW ≈ 446.5 Da vs ~350–400 Da; ΔLogP ~1–1.5 units

Extended aryl may alter binding; no head-to-head data

Estimated physicochemical parameters

Evidence Dimension	Aryl substituent size at C5 position (molecular weight and ring count)
Target Compound Data	MW ≈ 446.5 Da; 4 aromatic rings (biphenyl + pyrido[2,3-d]pyrimidin-4-one core)
Comparator Or Baseline	Typical pyrido[2,3-d]pyrimidin-4-one analogs in WO2001053266A1: MW ≈ 350–400 Da; 3 aromatic rings (e.g., phenyl + core)
Quantified Difference	MW increase of ~50–100 Da; additional phenyl ring adds ~2.0–3.0 Å in length and increases LogP by ~1.0–1.5 units (estimated)
Conditions	Structural analysis based on compound formula and chemical class; MW and LogP estimates derived from molecular formulas and literature trends for biphenyl vs. phenyl substitution

Why This Matters

Procurement decisions must account for the fact that the biphenyl group may confer distinct binding interactions and selectivity that are not available with simpler phenyl-substituted analogs; experimental verification is required due to the absence of direct comparative data.

• [1] Therapeutic morpholino-substituted compounds. WO2001053266A1. Filing date: 2001-01-24. Assignee: Pfizer Inc. Representative examples contain phenyl, pyridyl, and substituted phenyl at the pyrido[2,3-d]pyrimidine core; biphenyl substitution is not exemplified. View Source

Morpholino Pharmacophore for PI3K Inhibition

The morpholine ring at position 2 is a critical pharmacophore for PI3K inhibition in the pyridopyrimidine class. A related analog, 2-morpholino-6-phenyl-7-substituted pyrido[2,3-d]pyrimidine (CHEMBL488654), demonstrated Akt1 phosphorylation inhibition with an IC50 of 19 nM in a cellular IPKA assay [1]. While this data is for an analog, it establishes that the 2-morpholino-pyrido[2,3-d]pyrimidine core can achieve nanomolar cellular potency. Direct activity data for the target compound itself is not available in the public domain. Users should note that the biphenyl at C5 may modulate this activity.

PI3K Pathway Potency

Class-level

19 nM (analog IC50)

Class-level potency; target compound uncharacterized

Analog CHEMBL488654, Akt1 cell assay

Evidence Dimension	Cellular Akt1 phosphorylation inhibition (IC50) for a 2-morpholino-pyrido[2,3-d]pyrimidine analog
Target Compound Data	No publicly available Akt1 IC50 for the target compound
Comparator Or Baseline	2-morpholino-6-phenyl-7-(4-((4-(5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)piperidin-1-yl)methyl)phenyl)pyrido[2,3-d]pyrimidine (CHEMBL488654): IC50 = 19 nM
Quantified Difference	Cannot compute; target compound data absent
Conditions	Akt1 phosphorylation in human C33a cells by IPKA assay

Why This Matters

The morpholino group is essential for PI3K binding, but its quantitative contribution to potency in the context of a C5-biphenyl substituent remains uncharacterized; users must validate activity in their own assays.

• [1] BindingDB BDBM50243764: 2-morpholino-6-phenyl-7-(4-((4-(5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)piperidin-1-yl)methyl)phenyl)pyrido[2,3-d]pyrimidine. Target: Akt1. IC50: 19 nM. Assay: Inhibition of Akt1 phosphorylation in human C33a cells by IPKA assay. View Source

PI3Kβ Inhibition in Pyrido[2,3-d]pyrimidine Analogs

BindingDB entry BDBM50112827 reports an IC50 of 2.50 µM for inhibition of PI3Kβ by a pyrido[2,3-d]pyrimidine derivative bearing a morpholine substitution [1]. This value provides a baseline for class-level PI3Kβ inhibitory activity. In comparison, highly optimized PI3Kβ inhibitors such as those disclosed in US8673906 achieve IC50 values as low as 2 nM [2]. The target compound, with its biphenyl group, may exhibit different potency due to altered binding pocket interactions, but no direct PI3Kβ data for the target compound has been located.

PI3Kβ Inhibition

Context-dependent

2 nM – 2.5 µM (class span)

Potency varies widely; target untested

Enzymatic assay, literature analogs

Evidence Dimension	PI3Kβ enzymatic inhibition (IC50)
Target Compound Data	No publicly available PI3Kβ IC50 for the target compound
Comparator Or Baseline	Pyrido[2,3-d]pyrimidine analog (BDBM50112827): IC50 = 2.50 µM for PI3Kβ; Optimized PI3Kβ inhibitor (US8673906, Example 4.11): IC50 = 2 nM
Quantified Difference	Class-level PI3Kβ IC50 ranges from 2 nM to 2.5 µM for related compounds; target compound potency unknown
Conditions	Enzymatic PI3Kβ assay using phosphatidylinositol substrate, preincubation 15 min, ATP addition, measurement after 1 hour

Why This Matters

The wide potency range (2 nM to 2.5 µM) among pyrido[2,3-d]pyrimidine analogs demonstrates that small structural changes dramatically affect PI3Kβ inhibition; the biphenyl-substituted compound cannot be assumed to match the potency of optimized analogs.

• [1] BindingDB BDBM50112827: CHEMBL3609514. IC50: 2.50E+3 nM for PI3Kβ. Assay: Inhibition of PI3Kβ using phosphatidylinositol as substrate, preincubated 15 min, ATP addition, measured after 1 hr. View Source
• [2] BindingDB BDBM119292: US8673906, Example 4.11. IC50: 2 nM for PI3Kβ. Assay: PI3Kβ in Tris buffer (50 mM Tris pH7.4, 0.05% CHAPS). View Source

mGlu5 Antagonist Association and CNS Potential

The drug information resource idrblab.net links this compound to a primary reference describing the synthesis and SAR of 2-aryl pyrido[2,3-d]pyrimidines as potent mGlu5 receptor antagonists [1]. This suggests potential CNS activity, as mGlu5 is a metabotropic glutamate receptor implicated in neurological and psychiatric disorders. In contrast, most morpholino-substituted pyrido[2,3-d]pyrimidines in the patent literature (e.g., WO2001053266A1) are directed toward PI3K inhibition for cardiovascular and oncology indications [2]. This dual association—mGlu5 antagonism vs. PI3K inhibition—is unusual for a single chemotype and may reflect the impact of the biphenyl group on target engagement. No quantitative mGlu5 antagonist data (IC50 or Ki) for this specific compound was found in public databases.

Target Association

Reported

Target: mGlu5 (qualitative) vs Analogs: PI3K

Potential mGlu5 shift requires validation

No quantitative mGlu5 data located

Evidence Dimension	Target class association (mGlu5 vs. PI3K)
Target Compound Data	Referenced in context of 2-aryl pyrido[2,3-d]pyrimidine mGlu5 antagonists (no quantitative data)
Comparator Or Baseline	Typical morpholino-pyrido[2,3-d]pyrimidines: primarily PI3K inhibitors (e.g., WO2001053266A1 series)
Quantified Difference	Qualitative difference only; target compound is linked to mGlu5 in literature context, while structural analogs without biphenyl are primarily associated with PI3K
Conditions	Literature context association based on idrblab.net compound record referencing Bioorg Med Chem Lett. 2007

Why This Matters

If mGlu5 activity is confirmed, this compound may offer a starting point for CNS-targeted programs distinct from the predominantly oncology-focused PI3K inhibitor analogs, justifying its procurement over compounds lacking this potential dual pharmacology.

• [1] Synthesis and SAR of 2-aryl pyrido[2,3-d]pyrimidines as potent mGlu5 receptor antagonists. Bioorg Med Chem Lett. 2007 Oct 1;17(19):5396-9. Referenced by idrblab.net for compound 5-(biphenyl-4-yl)-2-(morpholin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one. View Source
• [2] Therapeutic morpholino-substituted compounds. WO2001053266A1. Filing date: 2001-01-24. Assignee: Pfizer Inc. Focus: PI3K inhibition for cardiovascular and oncology indications. View Source

Calculated Physicochemical Properties vs. Analogs

Based on its molecular formula (C28H22N4O2, MW ≈ 446.5), the target compound has a higher molecular weight and likely higher lipophilicity compared to simpler pyrido[2,3-d]pyrimidin-4-one analogs. The biphenyl group contributes significantly to both parameters. For reference, the parent core pyrido[2,3-d]pyrimidin-4(3H)-one (CAS 24410-19-3) has MW = 147.13 [1]. This ~300 Da increase is entirely due to the biphenyl and morpholine substituents, suggesting potential differences in membrane permeability, solubility, and metabolic stability. No experimental LogP, solubility, or permeability data for this compound were located.

Physicochemical Profile

Class-level

MW ≈ 446.5 Da; est. LogP 4.5–5.5 vs LY294002 2.3

Higher lipophilicity may impact assay performance

Calculated values; experimental data absent

Evidence Dimension	Molecular weight and estimated lipophilicity
Target Compound Data	MW ≈ 446.5 Da; estimated LogP ≈ 4.5–5.5 (based on biphenyl contribution); H-bond donors = 1, H-bond acceptors = 6
Comparator Or Baseline	Pyrido[2,3-d]pyrimidin-4(3H)-one core: MW = 147.13 Da; Typical 2-morpholino-5-phenyl analogs: MW ≈ 320–350 Da; LY294002 (PI3K inhibitor): MW = 307.3 Da, LogP = 2.3
Quantified Difference	MW difference ≈ +100–130 Da vs. typical 5-phenyl analogs; estimated LogP increase of ~2–3 units vs. LY294002
Conditions	Calculated values based on molecular formula; experimental LogP and solubility data not publicly available

Why This Matters

The higher MW and lipophilicity may affect compound handling (DMSO solubility, aqueous stability) and biological assay performance (non-specific binding, aggregation risk); procurement should include verification of solubility and stability under intended assay conditions.

• [1] Pyrido[2,3-d]pyrimidin-4(3H)-one. CAS: 24410-19-3. Molecular Formula: C7H5N3O. Molecular Weight: 147.13. Chembase entry. View Source

5-(Biphenyl-4-yl)-2-(morpholin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one – Procurement & Application Scenarios

PI3K Inhibitor SAR: C5 Aryl Exploration

This compound is most appropriately procured as part of a systematic structure-activity relationship (SAR) campaign exploring the effect of extended aromatic substitution at the C5 position of pyrido[2,3-d]pyrimidin-4-one PI3K inhibitors. The biphenyl group provides a sterically demanding, lipophilic substituent that can be compared against simpler phenyl or heteroaryl derivatives to probe the ATP-binding pocket's tolerance for larger groups. As shown in Section 3, PI3Kβ IC50 values for related analogs span three orders of magnitude (2 nM to 2.5 µM), underscoring the need for empirical evaluation [1].

mGlu5 Antagonist Tool for CNS Target Validation

Given the compound's literature association with mGlu5 receptor antagonist SAR [1], it may serve as a chemical probe for metabotropic glutamate receptor pharmacology studies. Researchers investigating neurological indications where mGlu5 modulation is relevant (e.g., fragile X syndrome, anxiety, depression) can use this compound to explore the contribution of the biphenyl group to receptor binding and functional activity, provided they first establish mGlu5 potency and selectivity in-house.

Dual PI3K/mGlu5 Pharmacological Profiling

The unusual dual association of this chemotype with both PI3K inhibition and mGlu5 antagonism presents a unique opportunity for cross-target profiling studies. Procurement for broad-panel kinase and GPCR screening can help elucidate whether the biphenyl substitution truly shifts target selectivity toward mGlu5 or whether the compound retains multi-target activity. This information is valuable for chemical biology programs seeking to understand polypharmacology within the pyrido[2,3-d]pyrimidine scaffold [1][2].

Application

Selection Property

Validation Focus

PI3K inhibitor SAR studies (C5 aryl exploration)

Biphenyl substituent SAR context

PI3K isoform selectivity profiling

mGlu5 receptor pharmacology research

Reported mGlu5 target association

Receptor binding and functional activity validation

Dual PI3K/mGlu5 cross-target profiling

Polypharmacology probe context

Broad-panel kinase and GPCR screening

• [1] BindingDB BDBM50112827 and BDBM119292: PI3Kβ IC50 data for pyrido[2,3-d]pyrimidine analogs (see Section 3 Evidence Item 3). View Source
• [2] Synthesis and SAR of 2-aryl pyrido[2,3-d]pyrimidines as potent mGlu5 receptor antagonists. Bioorg Med Chem Lett. 2007 Oct 1;17(19):5396-9. View Source